Cas no 107462-47-5 (Pentanal,3-methyl-2-oxo-)

Pentanal,3-methyl-2-oxo- structure
Pentanal,3-methyl-2-oxo- structure
Product Name:Pentanal,3-methyl-2-oxo-
CAS No:107462-47-5
MF:C6H10O2
MW:114.142402172089
CID:140567
PubChem ID:184830
Update Time:2025-04-19

Pentanal,3-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Pentanal,3-methyl-2-oxo-
    • 3-methyl-2-oxopentanal
    • 3-methyl-2-oxo-pentanal
    • 3-Methyl-2-oxo-valeraldehyd
    • 3-methyl-2-oxo-valeraldehyde
    • 3-Methyl-pentanon-(2)-al-(1)
    • AC1L4FNW
    • AC1Q6PI9
    • ACMC-20cbvc
    • AG-K-69930
    • AR-1F4215
    • CTK4A5446
    • sec-Butylglyoxal
    • sek.-Butylglyoxal
    • sek.-Butyl-glyoxal
    • Valeraldehyde,a-keto-b-methyl- (1CI)
    • 107462-47-5
    • Pentanal, 3-methyl-2-oxo-
    • ethyl propanol ketone
    • DTXSID00910332
    • SCHEMBL820016
    • Inchi: 1S/C6H10O2/c1-3-5(2)6(8)4-7/h4-5H,3H2,1-2H3
    • InChI Key: BJDVEYLUFYKDIQ-UHFFFAOYSA-N
    • SMILES: O=C(C=O)C(C)CC

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 96.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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